Cas no 128156-55-8 (methyl 2-methyl-1,3-benzoxazole-4-carboxylate)

• Product Name: methyl 2-methyl-1,3-benzoxazole-4-carboxylate
• CAS No: 128156-55-8
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 1092865
• PubChem ID: 14616762
• Update Time: 2025-04-20

methyl 2-methyl-1,3-benzoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methylbenzo[d]oxazole-4-carboxylate
• methyl 2-methyl-1,3-benzoxazole-4-carboxylate
• methyl 2-methyl-4-benzoxazolecarboxylate
• DB-343262
• Methyl2-methylbenzo[d]oxazole-4-carboxylate
• DTXSID401215422
• 4-Benzoxazolecarboxylic acid, 2-methyl-, methyl ester
• methyl 2-methylbenzoxazole-4-carboxylate
• SCHEMBL1398896
• EN300-1655058
• A907896
• G51563
• XDEABWGAOREBSR-UHFFFAOYSA-N
• 128156-55-8

• MDL： MFCD25978082
• Inchi： 1S/C10H9NO3/c1-6-11-9-7(10(12)13-2)4-3-5-8(9)14-6/h3-5H,1-2H3
• InChI Key： XDEABWGAOREBSR-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C(C(=O)OC)=CC=CC1=2

Computed Properties

• Exact Mass: 191.05827
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33

methyl 2-methyl-1,3-benzoxazole-4-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles